Cas no 120537-55-5 (1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine)

• Product Name: 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine
• CAS No: 120537-55-5
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 5266137
• Update Time: 2025-10-29

1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-methyl-1H-imidazo[4,5-c]pyridin-4-amine
• 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine

• Inchi： 1S/C14H14N4/c1-15-14-13-12(7-8-16-14)18(10-17-13)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,15,16)
• InChI Key： PXDIVCVFXDQMLF-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(NC)=NC=CC1=2)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 42.7

Additional information on 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine

Exploring the Versatile Applications of 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine (CAS 120537-55-5)

The chemical compound 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine (CAS 120537-55-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. As researchers continue to explore novel heterocyclic compounds, this particular imidazo[4,5-c]pyridine derivative stands out for its intriguing characteristics. The presence of both benzyl and methyl groups attached to the nitrogen atoms creates a molecular architecture that offers interesting possibilities for pharmaceutical development and material science applications.

From a structural perspective, 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine features a fused bicyclic system that combines the properties of both imidazole and pyridine rings. This combination results in a compound with enhanced stability and unique electronic properties. The CAS 120537-55-5 compound has become particularly relevant in current research trends focusing on small molecule drug discovery, where scientists are actively searching for novel scaffolds that can interact with biological targets in specific ways. The compound's molecular weight of 263.32 g/mol and its balanced lipophilicity make it an interesting candidate for further pharmacological investigation.

The synthesis of 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine typically involves multi-step organic reactions that carefully construct the imidazopyridine core while introducing the desired substituents. Recent advancements in synthetic methodologies have made this compound more accessible to researchers, sparking renewed interest in its potential applications. In the context of current pharmaceutical research, compounds with imidazo[4,5-c]pyridine scaffolds are being investigated for their potential in addressing various health challenges, aligning with the growing demand for innovative therapeutic agents in modern medicine.

One of the most promising aspects of CAS 120537-55-5 lies in its potential biological activities. While specific pharmacological data may require further validation, structural analogs of this compound have shown interesting interactions with various enzyme systems. The presence of the benzyl group at the 1-position and the methyl group on the exocyclic nitrogen creates a distinctive pharmacophore pattern that could be optimized for selective target engagement. This aligns well with current trends in precision medicine and targeted therapy development.

Beyond pharmaceutical applications, 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine has shown potential in materials science. The conjugated system within its molecular structure suggests possible applications in organic electronics or as a building block for more complex functional materials. Researchers exploring novel organic semiconductors have expressed interest in similar imidazo[4,5-c]pyridine derivatives, particularly for their electronic properties and potential use in optoelectronic devices.

The physicochemical properties of CAS 120537-55-5 make it suitable for various formulation approaches. Its moderate solubility profile allows for development in different delivery systems, which is particularly relevant given the current focus on improving drug bioavailability. The compound's stability under various pH conditions adds to its appeal as a potential candidate for further development, whether as an active pharmaceutical ingredient or as a chemical intermediate.

In the context of current scientific trends, 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine represents an interesting case study in structure-activity relationships. The compound's specific substitution pattern offers opportunities for medicinal chemistry optimization, a topic of great interest in contemporary drug discovery programs. Researchers are particularly keen on understanding how modifications to the benzyl or methyl groups might affect the compound's properties and potential applications.

Quality control and analytical characterization of CAS 120537-55-5 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the rigorous standards required for research and potential commercial applications. The growing emphasis on analytical method development in chemical research makes this aspect particularly relevant to current scientific discussions.

From a commercial perspective, the demand for specialized heterocyclic compounds like 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their screening libraries, driving interest in compounds with unique scaffolds such as this imidazo[4,5-c]pyridine derivative. The compound's potential as a building block for more complex molecules adds to its value in the fine chemicals market.

Environmental and safety considerations regarding CAS 120537-55-5 follow standard laboratory protocols for handling organic compounds. While comprehensive toxicological data may require further study, proper safety measures should always be observed when working with any chemical substance. This aligns with the increasing focus on green chemistry and sustainable practices in modern chemical research and development.

Future research directions for 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine may include detailed pharmacological profiling, structure-activity relationship studies, and exploration of its potential in various application areas. The compound's versatility makes it a valuable subject for interdisciplinary research, combining elements of organic chemistry, medicinal chemistry, and materials science. As scientific understanding of heterocyclic compounds continues to advance, this particular derivative is likely to remain an interesting subject for investigation.

In conclusion, 1-benzyl-N-methylimidazo[4,5-c]pyridin-4-amine (CAS 120537-55-5) represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and the growing interest in imidazo[4,5-c]pyridine derivatives position it as a compound worthy of continued research and development. As scientific exploration progresses, we may uncover even more valuable applications for this intriguing chemical entity.